Cas no 2580204-96-0 (1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid
• CAS No: 2580204-96-0
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 5660873
• PubChem ID: 165893456
• Update Time: 2025-07-15

1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580204-96-0
• EN300-27727248
• 1-[(benzyloxy)carbonyl]-4'-methyl-3'-oxaspiro[azetidine-3,2'-bicyclo[2.1.1]hexane]-1'-carboxylic acid
• 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid

• Inchi： 1S/C17H19NO5/c1-15-8-16(9-15,13(19)20)17(23-15)10-18(11-17)14(21)22-7-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,19,20)
• InChI Key： ABZNVGFAQGVMBM-UHFFFAOYSA-N
• SMILES： O1C2(C)CC(C(=O)O)(C2)C21CN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid

Introduction to 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid (CAS No. 2580204-96-0)

1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid, identified by its CAS number 2580204-96-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of spirocyclic structures, which are known for their unique stereochemical properties and potential biological activities. The presence of a benzyloxy carbonyl group and an oxaspiroazetidine core makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid arises from its bicyclic framework, which includes a spiroazetidine ring fused with a bicyclo[2.1.1]hexane system. This configuration imparts rigidity to the molecule, potentially influencing its interactions with biological targets. The benzyloxy carbonyl moiety is particularly noteworthy, as it is commonly employed in peptide coupling reactions and as a protecting group in organic synthesis. Its stability and reactivity make it an attractive feature for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, spirocyclic compounds have been extensively studied due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The oxaspiroazetidine core in 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid is of particular interest because it has been shown to possess pharmacological properties relevant to inflammation, pain, and neurodegenerative diseases. For instance, derivatives of spiroazetidines have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses.

The bicyclo[2.1.1]hexane moiety further enhances the structural diversity of this compound, providing a scaffold that can be modified to optimize pharmacokinetic profiles and target specificity. This bicyclic system is known for its ability to adopt conformational preferences that can influence binding affinity and metabolic stability. Researchers have leveraged these properties to design molecules with improved solubility and reduced susceptibility to enzymatic degradation.

Recent advancements in computational chemistry have enabled the rational design of spirocyclic compounds like 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid by predicting their biological activity based on structural features. Molecular modeling studies have highlighted the potential of this compound as a scaffold for developing kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways. The rigid spirocyclic core provides an ideal platform for designing molecules that can selectively bind to active sites of these enzymes.

Moreover, the benzyloxy carbonyl group in this compound serves as a versatile handle for further chemical modifications. It can be used to introduce various functional groups or to link the molecule to other pharmacophores through amide or ester bonds. This flexibility allows medicinal chemists to explore multiple avenues for optimizing drug-like properties, such as bioavailability, selectivity, and efficacy.

The synthesis of 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the spirocyclic framework requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition metal-catalyzed reactions have made it possible to access complex spirocycles more efficiently than ever before.

In conclusion, 1-(benzyloxy)carbonyl-4'-methyl-3'-oxaspiroazetidine-3,2'-bicyclo2.1.1hexane-1'-carboxylic acid (CAS No. 2580204-96-0) represents a significant advancement in the design of bioactive molecules with potential applications in drug discovery and therapy development. Its unique structural features, combined with its versatility in chemical modification, make it a valuable tool for researchers seeking to develop novel therapeutic agents targeting various diseases.